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Compound of Interest

Compound Name: Dibenzyl phosphate

Cat. No.: B196167 Get Quote

An In-depth Technical Guide to Dibenzyl Phosphate (CAS 1623-08-1)

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dibenzyl phosphate (DBzP), registered under CAS number 1623-08-1, is an

organophosphorus compound with the chemical formula C₁₄H₁₅O₄P.[1][2] It is also known by

synonyms such as Dibenzyl hydrogen phosphate and Phosphoric acid dibenzyl ester.[2] This

compound presents as a white to slightly yellow crystalline powder.[2][3] Structurally, it consists

of a central phosphate group bonded to two benzyl groups via ester linkages.[1] Dibenzyl
phosphate is a versatile reagent and intermediate in organic and medicinal chemistry.[4] Its

utility spans from being a crucial building block in the synthesis of complex biomolecules to

applications in materials science as a plasticizer and flame retardant.[1][4] In the

pharmaceutical sector, it is a key intermediate in the synthesis of active pharmaceutical

ingredients (APIs) and is used in the development of prodrugs.[4][5][6] This guide provides a

comprehensive overview of its chemical properties, synthesis, analytical characterization,

applications, and experimental protocols involving its use.

Chemical and Physical Properties
The fundamental properties of Dibenzyl phosphate are summarized in the tables below,

providing a quick reference for laboratory use.

General Properties
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Property Value Reference(s)

CAS Number 1623-08-1 [2]

Molecular Formula C₁₄H₁₅O₄P [2]

Molecular Weight 278.24 g/mol [2]

Appearance
White to slightly yellow

powder/crystals
[2][3]

Purity ≥ 98% [4][7]

Physical Properties
Property Value Reference(s)

Melting Point 78-80 °C (lit.) [2]

Boiling Point 427.6 °C at 760 mmHg [2]

Density 1.28 g/cm³ [2]

Flash Point 212.4 °C [2]

Vapor Pressure 4.49E-08 mmHg at 25°C [2]

Solubility

Chloroform (Slightly), Ethyl

Acetate (Slightly, Heated),

Methanol (Slightly)

[2]

Spectroscopic Data
Spectroscopic data is critical for the identification and characterization of Dibenzyl phosphate.
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Technique Data Summary Reference(s)

¹H NMR
Spectra available at 400 MHz

in CDCl₃.
[1][8]

¹³C NMR Spectra available in CDCl₃. [1][9]

IR Spectroscopy
Spectra available for KBr disc

and nujol mull techniques.
[1][10][11]

Mass Spectrometry GC-MS data available. [10]

Synthesis and Reactions
Dibenzyl phosphate serves as both a product of synthesis and a key reactant for further

chemical transformations.

Synthesis of Dibenzyl Phosphate
One common method for preparing Dibenzyl phosphate involves the hydroxylation of dibenzyl

phosphite.[12]

Diagram 1: Synthesis of Dibenzyl Phosphate

Reactants Conditions

Dibenzyl Phosphite

Dibenzyl Phosphate

Permanganate (e.g., KMnO₄) Alkaline Solution

Hydroxylation

Click to download full resolution via product page

Caption: Synthesis of Dibenzyl Phosphate via hydroxylation.

Key Reactions Involving Dibenzyl Phosphate
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Dibenzyl phosphate is a precursor for synthesizing tetrabenzyl pyrophosphate (TBPP), a

crucial reagent for phosphorylation.[5] This reaction often employs a coupling agent like

dicyclohexylcarbodiimide (DCC).[5]

Applications in Research and Development
Dibenzyl phosphate's unique chemical properties make it valuable across several scientific

domains.

Pharmaceutical Synthesis
DBzP is extensively used as a reactant and intermediate in the pharmaceutical industry.[4][6]

Synthesis of Glycosyl Phosphates: It is a key reactant for producing stereospecific 1,2-trans

glycosyl phosphates, which are important in medicinal chemistry.[2][3]

Ring-Opening of Epoxides: It is utilized in the ring-opening reaction of epoxides like

benzylglycidol to synthesize dihydroxyacetone phosphate (DHAP), an intermediate for

various pharmaceutical compounds.[2][3]

Prodrug Synthesis: The dibenzyl phosphoryl moiety is used in prodrug design, which can be

debenzylated under mild conditions to release the active phosphate drug.[5][13] It is also

identified as an impurity of the drug Fosaprepitant.[14]

Organic Synthesis
In broader organic chemistry, DBzP serves as a versatile reagent.[4]

Phosphorylation Agent: It is a precursor to phosphorylating agents like tetrabenzyl

pyrophosphate.[5]

Catalysis: It promotes the monoselective ortho-C-H alkylation of N-quinolyl benzamides with

alkyl iodides.[2][3]

Materials Science
Beyond the pharmaceutical field, DBzP finds applications in polymer science.
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Flame Retardant: It is used as a flame retardant in materials like plastics and textiles. Its

mechanism involves releasing phosphoric acid and forming a protective char layer upon

combustion.[1]

Plasticizer: It is added to polymers to enhance flexibility and durability by reducing

intermolecular forces between polymer chains.[1]

Diagram 2: Applications of Dibenzyl Phosphate

Pharmaceuticals & R&D Organic Synthesis Materials Science

Dibenzyl Phosphate
(CAS 1623-08-1)

Glycosyl Phosphate Synthesis Epoxide Ring-Opening API Intermediate Phosphorylation Reagent Precursor ortho-C-H Alkylation Flame Retardant Plasticizer

Click to download full resolution via product page

Caption: Key application areas for Dibenzyl Phosphate.

Experimental Protocols
Detailed experimental procedures are essential for reproducible scientific outcomes.

Synthesis of Tetrabenzyl Pyrophosphate from Dibenzyl
Phosphate
This protocol details a common and important reaction utilizing Dibenzyl phosphate.[5]

Materials:

Dibenzyl phosphate (DBP)

Dicyclohexylcarbodiimide (DCC)
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Isopropyl acetate

Heptane

Argon or Nitrogen gas supply

Magnetic stirrer and stir bar

Round-bottomed flasks

Syringes

Sintered glass filter funnel

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottomed flask is equipped with a

magnetic stir bar and flushed with argon.

Reactant Addition: Charge the flask with Dibenzyl phosphate (1.0 eq) and add isopropyl

acetate to dissolve the solid.

DCC Addition: Prepare a solution of DCC (approx. 0.5 eq) in isopropyl acetate. Add this

solution dropwise to the stirred DBP solution at room temperature. The reaction is typically

complete within 90 minutes.

Work-up: A white precipitate of 1,3-dicyclohexylurea (DCU) will form. Filter the slurry to

remove the DCU solid. Rinse the filter cake with isopropyl acetate.

Isolation: Combine the filtrate and rinses and concentrate them in vacuo.

Crystallization: Add heptane to the concentrated solution to induce crystallization of the

tetrabenzyl pyrophosphate product. Cool the slurry to enhance precipitation.

Final Product: Collect the solid product by filtration, wash with a mixture of isopropyl

acetate/heptane, and dry under reduced pressure to yield tetrabenzyl pyrophosphate as a

white crystalline solid.
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Diagram 3: Workflow for TBPP Synthesis
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Caption: Experimental workflow for Tetrabenzyl Pyrophosphate.
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Analytical Method: HPLC Analysis
This protocol provides a general method for analyzing Dibenzyl phosphate using reverse-

phase HPLC.[15]

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system with UV detector

Newcrom R1 or similar C18 reverse-phase column

Mobile Phase:

A mixture of acetonitrile (MeCN) and water, with phosphoric acid as a modifier.

For Mass Spectrometry (MS) compatible applications, replace phosphoric acid with formic

acid.

Procedure:

Sample Preparation: Prepare a standard solution of Dibenzyl phosphate of known

concentration in a suitable solvent (e.g., a mixture of the mobile phase). Prepare the sample

to be analyzed by dissolving it in the same solvent.

Chromatographic Conditions:

Column: Newcrom R1 or equivalent C18 column.

Mobile Phase: Isocratic or gradient elution with MeCN/Water/Acid.

Flow Rate: Typically 1.0 mL/min.

Detection: UV detection at a suitable wavelength (e.g., 260 nm).[5]

Injection Volume: Typically 10-20 µL.

Analysis: Inject the standard solution to determine the retention time and response factor.

Inject the sample solution to determine the purity or concentration of Dibenzyl phosphate.
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Safety and Handling
Proper handling of Dibenzyl phosphate is crucial for laboratory safety.

General Hazards: While some classifications state it is not a hazardous substance, other

data suggests it can cause skin and serious eye irritation.[7][10][16][17]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-

shields, and a lab coat.[7][17]

Handling: Avoid breathing dust.[1] Use in a well-ventilated area. Avoid contact with skin and

eyes.[1] Wash hands thoroughly after handling.[7]

Storage: Store in a cool (2-8°C), dry, and well-ventilated place away from direct sunlight.[1]

[2] The material can be moisture-sensitive.[2] Keep the container tightly closed.[18]

First Aid:

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If irritation persists, get medical advice.[7][19]

Skin Contact: Wash off with soap and plenty of water.[17][19]

Inhalation: Move the person into fresh air.[17][19]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious

person.[17][19]

Conclusion
Dibenzyl phosphate is a compound of significant interest to researchers in both academic and

industrial settings, particularly in drug development. Its role as a versatile synthetic intermediate

is well-established. This guide has provided a detailed overview of its properties, synthesis,

applications, and essential experimental protocols. Adherence to proper safety and handling

procedures is paramount when working with this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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